Cas no 20621-02-7 (Nitrogen oxide (15N2O)(8CI,9CI))

• Product Name: Nitrogen oxide (15N2O)(8CI,9CI)
• CAS No: 20621-02-7
• MF: N₂O
• MW: 45.9996175765991
• MDL: MFCD00084234
• CID: 241368
• PubChem ID: 24872554
• Update Time: 2025-04-19

Nitrogen oxide (15N2O)(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Nitrogen oxide (15N2O)(8CI,9CI)
• Nitrous oxide-15N2
• (15)N-nitrous oxide
• [(15)N2]nitrous oxide
• 490377_ALDRICH
• dinitrogen monoxide
• dinitrogen oxide
• Dinitrogen-15N2 monoxide
• Distickstoffoxid
• I14-46063
• Oxo(~15~N_2_)-1lambda~5~-diazyne
• 20621-02-7
• AKOS015913588
• CID 12622056
• DTXSID10504645
• Nitrous oxide-15N2, 98 atom % 15N

• MDL： MFCD00084234
• Inchi： 1S/N2O/c1-2-3/i1+1,2+1
• InChI Key： GQPLMRYTRLFLPF-ZDOIIHCHSA-N
• SMILES： O=[15N+]=[15N-]

Computed Properties

• Exact Mass: 45.99513242g/mol
• Monoisotopic Mass: 45.99513242g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 19.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: −91 °C (lit.)
• Boiling Point: −88 °C(lit.)
• Solubility: Not determined
• Vapor Pressure: 51.7 mmHg ( 21 °C)

Nitrogen oxide (15N2O)(8CI,9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272-H280-H302 + H312 + H332
• Warning Statement： P210-P220-P221-P261-P280-P370+P378
• Hazardous Material transportation number：UN 1070 2.2
• WGK Germany：1
• Hazard Category Code： 8-20/21/22
• Safety Instruction： 36/37/39-38-45
• Hazardous Material Identification：
• Risk Phrases：8-20/21/22-40

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal nitrides